Cas no 476465-42-6 (2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 476465-42-6
• MF: C₁₉H₁₇N₃O₃S₂
• MW: 399.48658156395
• CID: 5946634
• PubChem ID: 7096090
• Update Time: 2025-05-24

2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• Benzamide, 2-ethoxy-N-[5-[(2-oxo-2-phenylethyl)thio]-1,3,4-thiadiazol-2-yl]-
• SR-01000006832
• 2-ethoxy-N-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• SR-01000006832-1
• Oprea1_323985
• 2-ethoxy-N-(5-((2-oxo-2-phenylethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 476465-42-6
• F0529-0638
• 2-ethoxy-N-(5-phenacylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024580699

• Inchi： 1S/C19H17N3O3S2/c1-2-25-16-11-7-6-10-14(16)17(24)20-18-21-22-19(27-18)26-12-15(23)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,20,21,24)
• InChI Key： UWHUHRXJGLOSCO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)C2=CC=CC=C2)S1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 399.07113376g/mol
• Monoisotopic Mass: 399.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 7.72±0.50(Predicted)

Additional information on 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Comprehensive Overview of 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 476465-42-6)

2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide, with the CAS number 476465-42-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both ethoxy and benzamide moieties in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for thiadiazole derivatives has surged due to their remarkable pharmacological properties, including antimicrobial, antifungal, and anticancer activities. Researchers are particularly interested in 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide for its unique structural features, which may contribute to its efficacy in targeting specific enzymes or receptors. The compound's sulfanyl linkage and phenylethyl group further diversify its reactivity, making it a valuable candidate for synthetic modifications.

The synthesis of CAS 476465-42-6 involves multi-step organic reactions, often starting from readily available precursors like 2-ethoxybenzoic acid and 1,3,4-thiadiazole-2-thiol. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and ensure consistency across batches.

One of the most searched questions related to this compound is: "What are the potential applications of 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide in medicine?" Preliminary studies suggest its role as a kinase inhibitor, which could pave the way for novel therapies targeting cancer and inflammatory diseases. Additionally, its antioxidant properties are being explored for neuroprotective applications, aligning with the growing interest in neurodegenerative disease research.

Another trending topic is the environmental impact of thiadiazole-based compounds. While 476465-42-6 is not classified as hazardous, its biodegradability and ecotoxicity are under scrutiny to ensure compliance with green chemistry principles. Researchers are investigating sustainable synthesis routes and safer alternatives to minimize ecological footprints.

From a commercial perspective, the global market for specialty chemicals like 2-ethoxy-N-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide is expanding, driven by advancements in precision medicine and agrochemical innovation. Companies are investing in scalable production methods to meet the rising demand from academic and industrial sectors. Patent filings related to this compound highlight its potential in proprietary formulations, further boosting its economic value.

In conclusion, CAS 476465-42-6 represents a promising scaffold for future scientific breakthroughs. Its multifaceted chemistry and broad applicability make it a subject of ongoing research, with findings likely to influence multiple industries. For those seeking detailed technical data or collaboration opportunities, consulting peer-reviewed journals and chemical databases is highly recommended.